
Proper Disposal of A68930 Hydrochloride: A
Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A68930 hydrochloride

Cat. No.: B1664741 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

A68930 hydrochloride (CAS No: 130465-39-3), a potent and selective D1-like dopamine

receptor agonist used in neurological research.

While a safety data sheet (SDS) from a major supplier classifies A68930 hydrochloride as not

a hazardous substance or mixture, it is best practice in a laboratory setting to treat all research

chemicals with a degree of caution.[1] Inconsistencies in safety data across suppliers warrant a

conservative approach to disposal. Therefore, treating A68930 hydrochloride as chemical

waste is the recommended procedure to ensure maximum safety and environmental protection.

Summary of Key Chemical Data
For quick reference, the following table summarizes the essential quantitative data for A68930
hydrochloride.
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Property Value

CAS Number 130465-39-3

Molecular Formula C₁₆H₁₇NO₃·HCl

Appearance Off-White Solid

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[2]

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of A68930 hydrochloride and associated

materials.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE. This includes:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (nitrile or neoprene)

2. Waste Segregation: Proper segregation is critical to prevent accidental reactions in the

waste stream.

Solid Waste: Collect any remaining solid A68930 hydrochloride, as well as any lab

materials contaminated with the solid (e.g., weigh boats, contaminated paper towels), in a

designated "Halogenated Organic Solid Waste" container.

Solution Waste: If A68930 hydrochloride has been dissolved in a solvent, it should be

disposed of in the appropriate liquid waste container. As the hydrochloride salt contains

chlorine, it should be placed in a "Halogenated Organic Liquid Waste" container.

Empty Containers: Triple-rinse the original container with a suitable solvent (e.g., water, if the

compound is water-soluble). The rinsate should be collected and disposed of as halogenated
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liquid waste. After rinsing, deface the label on the empty container and dispose of it in the

appropriate laboratory glass or plastic recycling bin.

3. Waste Container Labeling: Properly label the hazardous waste container with the following

information:

The words "Hazardous Waste"

The full chemical name: "A68930 hydrochloride"

The approximate amount of the chemical being disposed of

The date the waste was added to the container

The name of the principal investigator or research group

4. Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be away from general lab traffic and incompatible

materials.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the chemical waste. Follow all institutional procedures for

waste manifest and pickup.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of A68930
hydrochloride.
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Disposal Workflow for A68930 hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1664741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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